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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355 Get Quote

An In-depth Technical Guide to the Phosmet-d6 Certificate of Analysis

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) is a critical document that guarantees the identity, purity, and quality of a chemical

standard. Phosmet-d6, the deuterated form of the organophosphate insecticide Phosmet, is

primarily used as an internal standard for its quantification in various samples using mass

spectrometry techniques.[1][2] This guide provides a detailed explanation of a typical

Phosmet-d6 CoA, including the experimental methods used to generate the data and the

biochemical pathway associated with its non-deuterated counterpart.

Understanding the Certificate of Analysis
A Certificate of Analysis is a formal document issued by the manufacturer that confirms a

product meets its predetermined specifications. It is a crucial component of quality control,

ensuring the reliability and reproducibility of experimental results.[3]

Below is a representative Certificate of Analysis for Phosmet-d6, with each section

subsequently explained in detail.

Certificate of Analysis: Phosmet-d6
Product Name: Phosmet-d6 (dimethyl-d6)

Catalogue Number: CDN-D-8065

Lot Number: 123-45-678
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Date of Analysis: 2025-11-28

Product Information
Parameter Specification Result

Chemical Name

S-((1,3-dioxoisoindolin-2-

yl)methyl) O,O-bis(methyl-d3)

phosphorodithioate

Conforms

CAS Number 2083623-41-8 Conforms

Molecular Formula C₁₁H₆D₆NO₄PS₂ Conforms

Molecular Weight 323.36 g/mol Conforms

Physical Properties
Parameter Specification Result

Appearance White to off-white solid White solid

Melting Point 70-75 °C 72.5 °C

Solubility
Soluble in Chloroform,

Methanol
Conforms

Analytical Data
Test Method Specification Result

Identity (¹H-NMR) 600 MHz in DMSO-d6 Conforms to structure Conforms

Identity (Mass Spec) ESI-MS Conforms to structure Conforms

Chemical Purity

(HPLC)

RP-HPLC with UV

detection
≥98.0% 99.5%

Isotopic Purity Mass Spectrometry ≥99 atom % D 99.6 atom % D

Residual Solvents ¹H-NMR Per USP <467> <0.1%

Water Content Karl Fischer Titration ≤0.5% 0.1%
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Experimental Protocols and Methodologies
The data presented in the CoA are generated through a series of rigorous analytical tests. The

methodologies for these key experiments are detailed below.

Identity Confirmation
Identity tests are performed to unequivocally confirm that the compound is Phosmet-d6.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy:

Objective: To confirm the chemical structure by analyzing the magnetic properties of its

atomic nuclei.

Methodology: A small amount of the Phosmet-d6 sample is dissolved in a deuterated

solvent, typically DMSO-d6. The solution is placed in a high-field NMR spectrometer (e.g.,

600 MHz). The resulting spectrum is analyzed for chemical shifts, integration, and coupling

patterns of the protons. For Phosmet-d6, the characteristic signals for the aromatic

protons of the phthalimide group are expected, while the signals corresponding to the two

methoxy groups in non-deuterated Phosmet should be absent.

Interpretation: The obtained spectrum is compared against a reference spectrum or

theoretical values to confirm that the chemical structure is consistent with Phosmet-d6.

Mass Spectrometry (MS):

Objective: To confirm the molecular weight of the compound.

Methodology: The sample is introduced into a mass spectrometer, often coupled with a

liquid chromatography system (LC-MS). Electrospray ionization (ESI) is a common

technique used for this purpose. The instrument measures the mass-to-charge ratio (m/z)

of the resulting ions.[4]

Interpretation: The spectrum should show a prominent peak corresponding to the

molecular ion of Phosmet-d6 (C₁₁H₆D₆NO₄PS₂), which has a molecular weight of

approximately 323.4.[1]
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Purity Analysis
Purity tests quantify the amount of the desired compound and identify any impurities.

High-Performance Liquid Chromatography (HPLC):

Objective: To determine the chemical purity of the compound by separating it from any

non-deuterated or other impurities.

Methodology: A solution of Phosmet-d6 is injected into an HPLC system equipped with a

reverse-phase column (e.g., C18). A mobile phase, typically a mixture of acetonitrile and

water, is used to elute the compound from the column. A UV detector is used to monitor

the elution, as the phthalimide group in Phosmet absorbs UV light. The purity is calculated

based on the area of the main peak relative to the total area of all peaks in the

chromatogram.

Result: The result is expressed as a percentage, with a typical specification for a reference

standard being ≥98.0%.

Isotopic Purity by Mass Spectrometry:

Objective: To determine the percentage of deuterium incorporation in the molecule.

Methodology: High-resolution mass spectrometry is used to analyze the distribution of

isotopic peaks for the molecular ion. The relative intensities of the peaks corresponding to

the fully deuterated (d6) form and the less-deuterated forms (d0 to d5) are measured.

Interpretation: The isotopic purity is calculated from this distribution and is expressed as

"atom % D," indicating the percentage of deuterium at the labeled positions. For an

internal standard, this value should be very high (typically >99%) to ensure accurate

quantification.

Visualizing Workflows and Mechanisms
Diagrams are essential tools for visualizing complex processes and pathways. The following

sections provide Graphviz diagrams for the CoA workflow and the mechanism of action of

Phosmet.
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Certificate of Analysis Generation Workflow
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Caption: Workflow for generating a Certificate of Analysis.

Mechanism of Action: Phosmet as an
Acetylcholinesterase Inhibitor
Phosmet, like other organophosphate insecticides, functions by inhibiting the enzyme

acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter

acetylcholine in the synaptic cleft, causing continuous nerve stimulation, paralysis, and

ultimately death in insects.
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Click to download full resolution via product page

Caption: Phosmet's inhibition of Acetylcholinesterase (AChE).

In conclusion, the Certificate of Analysis for Phosmet-d6 is a comprehensive document that

provides researchers with the necessary assurance of its quality and integrity. Understanding

the data presented and the methods used to obtain them is fundamental for its proper

application as an internal standard, ultimately contributing to the accuracy and validity of

scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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